Cas no 1804669-21-3 (Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804669-21-3
• MF: C₁₁H₉BrF₅NO₃
• MW: 378.090080022812
• CID: 4845599
• Update Time: 2025-10-19

Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H9BrF5NO3/c1-20-7(19)2-6-8(10(13)14)9(21-11(15,16)17)5(3-12)4-18-6/h4,10H,2-3H2,1H3
• InChI Key： BECFWNGGRBTYAJ-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(CC(=O)OC)C(C(F)F)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate

Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview

Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804669-21-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique combination of functional groups, including a bromomethyl moiety, a difluoromethyl group, and a trifluoromethoxy substituent, makes it a versatile building block for designing novel therapeutic agents.

The molecular architecture of Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate lends itself to diverse chemical transformations, enabling researchers to explore a wide range of pharmacological applications. The presence of the bromomethyl group facilitates nucleophilic substitution reactions, while the electron-withdrawing nature of the difluoromethyl and trifluoromethoxy groups enhances the compound's reactivity and stability under various conditions. These features make it an invaluable asset in the synthesis of complex organic molecules.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluorine atoms into drug candidates has been shown to significantly improve their pharmacokinetic properties, making them more effective in clinical settings. Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate exemplifies this trend, as its structure incorporates multiple fluorinated moieties that contribute to its overall efficacy.

One of the most compelling aspects of Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases with selective inhibitors, researchers aim to develop treatments that can modulate these pathways effectively. The unique structural features of this compound make it an excellent candidate for designing such inhibitors.

The bromomethyl group in Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to construct complex molecular frameworks with high precision. The ability to modify the compound's structure in this way opens up numerous possibilities for developing novel drug candidates with tailored properties.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. Pyridine derivatives are known for their broad spectrum of biological activities, and the introduction of fluorine atoms can further enhance their pharmacological properties. For instance, fluorinated pyridines have been shown to improve the solubility and bioavailability of drug molecules, making them more effective in vivo. Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate aligns with these trends, as its structure incorporates several fluorinated substituents that contribute to its potential therapeutic value.

The synthesis of Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a pyridine core, which is then functionalized with the appropriate substituents. The use of advanced synthetic techniques, such as flow chemistry and catalytic methods, can enhance the efficiency and scalability of the synthesis. These advancements have made it possible to produce this compound in larger quantities, facilitating its use in industrial applications.

In conclusion, Methyl 5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an excellent intermediate for synthesizing bioactive molecules, particularly kinase inhibitors. The growing interest in fluorinated compounds further underscores its importance in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly vital role in the discovery and development of novel therapeutic agents.